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Compound of Interest

Compound Name: Ro 90-7501

Cat. No.: B1680707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the preparation, storage, and application of

Ro 90-7501 stock solutions in dimethyl sulfoxide (DMSO). Ro 90-7501 is a versatile small

molecule with significant research applications, primarily as an inhibitor of amyloid β42 (Aβ42)

fibril assembly and as a radiosensitizer in cancer research through the inhibition of Ataxia

Telangiectasia Mutated (ATM) phosphorylation.[1][2][3][4] This protocol outlines the necessary

steps to ensure accurate and stable stock solution preparation for reproducible experimental

results.

Physicochemical Properties and Solubility
A clear understanding of the physicochemical properties of Ro 90-7501 is crucial for accurate

stock solution preparation. The key quantitative data are summarized in the table below.
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Property Value Source(s)

Molecular Weight 340.39 g/mol [1][5]

Formula C₂₀H₁₆N₆ [1][5]

CAS Number 293762-45-5 [1][5]

Appearance Solid powder [6]

Purity ≥98% [1][5]

Solubility in DMSO Up to 100 mM (34.04 mg/mL) [1][5]

Other Solubilities Soluble to 10 mM in 1eq. HCl [1][5]

Experimental Protocols
Materials and Equipment

Ro 90-7501 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM Ro 90-7501 Stock Solution in
DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as

needed for different desired concentrations or volumes.

Calculate the required mass of Ro 90-7501:
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Molecular Weight (MW) = 340.39 g/mol

Desired Concentration (C) = 10 mM = 0.010 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C x V x MW

Mass (m) = 0.010 mol/L x 0.001 L x 340.39 g/mol = 0.0034039 g = 3.40 mg

Weighing the Compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 3.40 mg of Ro 90-7501 powder into the tared tube.

Dissolving the Compound:

Add 1 mL of high-purity DMSO to the microcentrifuge tube containing the Ro 90-7501
powder.

Cap the tube securely and vortex thoroughly until the compound is completely dissolved.

Gentle warming or sonication may be used to facilitate dissolution if necessary, as

recommended by some suppliers.[2][7]

Storage and Handling:

Once dissolved, it is recommended to aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles.[2]

Store the aliquots at -20°C or -80°C for long-term stability.[2] When stored at -80°C, the

solution can be stable for up to 2 years.[2]

Before use, thaw the aliquot at room temperature and vortex briefly to ensure

homogeneity.

Reconstitution Calculator Guide
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For quick calculations of the required solvent volume for a specific mass of Ro 90-7501 to

achieve a desired concentration, several suppliers provide online reconstitution calculators.[1]

[5] The general formula is:

Volume (L) = Mass (g) / (Concentration (mol/L) x Molecular Weight ( g/mol ))

The following table provides pre-calculated solvent volumes for preparing various

concentrations of Ro 90-7501 stock solutions.

Desired Concentration Mass of Ro 90-7501 Required Volume of DMSO

1 mM 1 mg 2.94 mL

5 mM 1 mg 0.59 mL

10 mM 1 mg 0.29 mL

50 mM 5 mg 0.29 mL

100 mM 10 mg 0.29 mL

Data adapted from supplier information.[1]

Application Notes and Signaling Pathways
Ro 90-7501 has demonstrated biological activity in several key research areas:

Neuroscience: It acts as an inhibitor of amyloid β42 (Aβ42) fibril assembly, reducing Aβ42-

induced toxicity with an EC₅₀ of 2 μM.[1][5] This makes it a valuable tool for studying

Alzheimer's disease pathogenesis.

Oncology: Ro 90-7501 has been identified as a novel radiosensitizer for cervical and breast

cancer cells.[3][4][8] It enhances the efficacy of radiation therapy by inhibiting the

phosphorylation of ATM and its downstream targets, thereby impairing the DNA damage

response.[3][4]

Immunology and Virology: The compound selectively enhances the antiviral response

induced by Toll-like receptor 3 (TLR3) and RIG-I-like receptor (RLR) agonists.[2][9] It

promotes IFN-β gene expression while inhibiting NF-κB activation.[9]
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Signaling Pathway Diagrams
The following diagrams illustrate the key signaling pathways and the experimental workflow

described in this document.
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Stock Solution Preparation

Storage

Experimental Use

1. Weigh Ro 90-7501 Powder

2. Add DMSO

3. Vortex to Dissolve

4. Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Thaw Aliquot

Dilute to Working Concentration

Perform Experiment

Click to download full resolution via product page

Caption: Experimental workflow for preparing and using Ro 90-7501 stock solution.
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Ro 90-7501 Mechanism in Radiosensitization

Ionizing Radiation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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